Cas no 1509716-24-8 (1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 1509716-24-8
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5831125
• PubChem ID: 83686086
• Update Time: 2025-06-09

1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• 1509716-24-8
• EN300-1805060
• 1-[(2,4-difluorophenyl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H13F2N/c1-14-11(4-5-11)7-8-2-3-9(12)6-10(8)13/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： XHGNQBQGPUFUJK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CC1)NC)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1509716-24-8)

1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1509716-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a cyclopropane ring, a methylamine group, and a 2,4-difluorophenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets.

The compound's synthetic versatility and structural rigidity have made it a focal point in modern medicinal chemistry. Recent studies highlight its relevance in developing CNS-active compounds, with some derivatives showing promise in addressing neurological conditions. The presence of fluorine atoms enhances its metabolic stability and bioavailability, a feature highly sought after in small-molecule drug design. These properties align with current industry trends favoring fluorinated building blocks for next-generation therapeutics.

From an industrial perspective, 1509716-24-8 serves as a critical intermediate in multi-step syntheses. Its structure-activity relationship (SAR) has been explored in patent literature, particularly for applications requiring molecular recognition or receptor binding. The compound's logP value and hydrogen bonding capacity make it suitable for optimizing pharmacokinetic profiles, a frequent topic in ADMET optimization discussions among medicinal chemists.

Environmental and safety considerations for 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine follow standard laboratory handling protocols. While not classified as hazardous under current regulations, its thermal stability and storage conditions (typically 2-8°C under inert atmosphere) are frequently queried in technical databases. The compound's spectral data (including NMR and HRMS profiles) have been well-documented, supporting its characterization in quality control workflows.

Emerging applications of this compound include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, reflecting broader trends in targeted protein degradation research. Its modular synthesis allows for efficient derivatization, addressing the growing demand for diverse chemical space exploration in lead optimization. These aspects make it particularly relevant to researchers investigating allosteric modulators or enzyme inhibitors.

Analytical methods for 1509716-24-8 typically employ reverse-phase HPLC with UV detection, while its chiral separation (when applicable) remains an area of methodological development. The compound's crystallographic data, where available, provides valuable insights for molecular modeling studies. These technical details frequently appear in structure-based drug design literature and computational chemistry forums.

The commercial availability of 1-(2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine through specialty chemical suppliers has expanded in recent years, coinciding with increased interest in cyclopropyl-containing pharmacophores. Current market trends indicate growing procurement for high-throughput screening libraries and fragment-based drug discovery platforms. Its cost-effectiveness compared to similar fluorinated analogs contributes to its adoption in academic and industrial settings.

Future research directions for this compound may explore its utility in bioconjugation chemistry or as a metal-chelating ligand, given the appropriate functionalization. The compound's IP landscape shows active development across multiple jurisdictions, particularly for applications in GPCR-targeting therapeutics. These developments position CAS 1509716-24-8 as a molecule of continuing relevance in cutting-edge chemical research.